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Compound of Interest

Compound Name: Windorphen

Cat. No.: B10823019

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides essential procedural guidance for the safe and compliant disposal of
Windorphen (CAS No. 19881-70-0), a selective Wnt/[3-catenin signaling inhibitor. Due to its
biological potency and hazardous properties, strict adherence to these protocols is critical to
ensure personnel safety, prevent environmental contamination, and maintain regulatory
compliance. Researchers, scientists, and drug development professionals must handle all
forms of Windorphen waste as hazardous chemical waste.

Disclaimer: This guide is based on publicly available safety data and general best practices for
laboratory chemical disposal. Always consult the complete Safety Data Sheet (SDS) provided
by the manufacturer and adhere to the specific hazardous waste management protocols
established by your institution's Environmental Health and Safety (EHS) department.

Data Presentation: Disposal and Safety Profile

The following table summarizes key data and the corresponding disposal implications for
Windorphen. This information necessitates its management as regulated hazardous waste.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b10823019?utm_src=pdf-interest
https://www.benchchem.com/product/b10823019?utm_src=pdf-body
https://www.benchchem.com/product/b10823019?utm_src=pdf-body
https://www.benchchem.com/product/b10823019?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value / Information Implication for Disposal
Ensures proper identification
and labeling of waste

CAS Number 19881-70-0

containers for hazardous

waste pickup.

Physical Form

Solid (powder)

Solid waste must be collected
in separate, clearly labeled
hazardous waste containers.
Avoid generating dust during

handling and disposal.

Hazard Classification

WGK 3: Severe hazard to

water

Strictly prohibit drain disposal.
All agueous solutions and
rinsates containing
Windorphen must be collected
as hazardous aqueous waste
to prevent release into the

environment.

Combustibility

Storage Class 11: Combustible
Solids

The preferred disposal method
is high-temperature
incineration by a licensed
hazardous waste facility. Store
waste away from ignition

sources.

Solubility

Soluble in DMSO; poorly

soluble in water

Concentrated solutions in
organic solvents (e.g., DMSO)
must be collected as
flammable/organic hazardous
waste. Decontamination
procedures should utilize

appropriate solvents.

Biological Activity

Selective inhibitor of p300

histone acetyltransferase

As a potent, biologically active
molecule, all contaminated
labware (e.g., pipette tips,

gloves, vials) must be
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disposed of as solid hazardous
waste to prevent unintended

biological effects.

Experimental Protocol: Decontamination of
Surfaces and Glassware

This protocol details the methodology for decontaminating laboratory surfaces and non-
disposable glassware contaminated with small residual amounts of Windorphen.

Objective: To effectively remove and capture residual Windorphen for proper disposal.

Materials:

Personal Protective Equipment (PPE): Chemical-resistant gloves (nitrile), safety goggles, lab
coat.

70% Ethanol or Isopropanol.

Absorbent wipes or paper towels.

Designated container for solid hazardous waste.

Wash basin or appropriate container for initial rinsing.

Procedure:

Don appropriate PPE.

« Initial Dry Wipe: For visible powder spills, carefully wipe the area with a dry absorbent wipe
to collect the bulk of the material. Place the used wipe directly into the solid hazardous waste
container.

e Solvent Decontamination: Moisten a new absorbent wipe with 70% ethanol or isopropanol.

o Systematic Wiping: Wipe the contaminated surface or glassware thoroughly. Work from the
outer edge of the contaminated area inward to prevent spreading. For glassware, ensure all
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interior and exterior surfaces are wiped.

o Repeat as Necessary: For heavily contaminated items, repeat the solvent wipe with a fresh,
clean wipe.

o Dispose of Wipes: All used wipes must be disposed of as solid hazardous waste.

» Final Rinse (for Glassware): After solvent wiping, rinse the glassware with a small amount of
70% ethanol. Collect this initial rinsate in a container designated for flammable/organic
hazardous waste.

o Standard Washing: Once decontaminated, the glassware may be washed using standard
laboratory procedures.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process for the proper segregation and
disposal of various Windorphen waste streams.
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Windorphen Waste Generated

Identify Waste Type

Contaminated

Solid Powder L Organic Solution Aqueous| Solution
abware
Y A
Unused or Expired Contaminated Solids Solutions in Organic Solvent Dilute Aqueous Solutions
Solid Windorphen (Gloves, Wipes, Tips, Vials) (e.g., DMSO) (e.g., from cell culture)

Collect in Labeled Collect in Labeled Collect in Labeled
'Solid Hazardous Waste' 'Flammable/Organic Waste' 'Aqueous Hazardous Waste'
Container Container Container

Arrange for Pickup by
EHS / Licensed Waste Contractor

Click to download full resolution via product page

Caption: Windorphen Waste Segregation and Disposal Workflow.

» To cite this document: BenchChem. [Proper Disposal of Windorphen: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10823019#windorphen-proper-disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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